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Compound of Interest

Compound Name: Chst15-IN-1

Cat. No.: B1668924 Get Quote

Technical Support Center: Chst15-IN-1
This guide provides researchers, scientists, and drug development professionals with essential

information for the effective handling, storage, and use of Chst15-IN-1 to ensure its stability

and potency in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is Chst15-IN-1 and what is its mechanism of action? A1: Chst15-IN-1 is a potent,

reversible, and covalent inhibitor of Carbohydrate Sulfotransferase 15 (Chst15).[1][2][3] The

Chst15 enzyme is responsible for transferring a sulfate group to the 6-O position of N-

acetylgalactosamine in Chondroitin Sulfate A, converting it to Chondroitin Sulfate E (CS-E).[4]

[5] By inhibiting Chst15, the inhibitor effectively blocks the biosynthesis of the CS-E motif,

which is a key component of Chondroitin Sulfate Proteoglycans (CSPGs).[1][3] Elevated levels

of CS-E are associated with the inhibitory effects of CSPGs on axonal growth; therefore,

Chst15-IN-1 can be used to promote neuronal repair.[1][3][6]

Q2: What are the recommended storage conditions for Chst15-IN-1? A2: As a dry powder,

Chst15-IN-1 should be stored in a cool, dry place, with specific conditions detailed in the

product's Certificate of Analysis.[7] Once reconstituted into a stock solution, it should be

aliquoted and stored to avoid degradation from repeated freeze-thaw cycles.[1][7][8] For

detailed temperature and duration guidelines, please refer to Table 1.
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Q3: How do I properly reconstitute Chst15-IN-1? A3: The recommended solvent for

reconstituting Chst15-IN-1 is Dimethyl sulfoxide (DMSO).[6][9] The compound is soluble in

DMSO up to 50 mg/mL.[6][9] To achieve full dissolution, techniques such as warming, heating

to 60°C, and ultrasonication may be necessary.[6][9]

Q4: What is the stability of the reconstituted stock solution? A4: The stability of the stock

solution is dependent on the storage temperature. A solution stored at -80°C is stable for up to

6 months, while storage at -20°C is recommended for a maximum of 1 month.[1][8] Once an

aliquot is thawed, it can be kept at 4°C for up to two weeks.[7]

Q5: Can I sterilize the Chst15-IN-1 solution? A5: The supplier does not process Chst15-IN-1
under aseptic conditions.[7] If your experiment requires sterile conditions, the reconstituted

solution can be sterilized by filtering it through a 0.22 µm syringe filter compatible with DMSO.

Autoclaving (high temperature and pressure sterilization) is not recommended as it may

degrade the compound.[7]

Data Presentation
Quantitative data regarding the storage and solubility of Chst15-IN-1 are summarized below.

Table 1: Recommended Storage Conditions and Stability

Form Storage Temperature Duration

Dry Powder 0 - 4°C
As per Certificate of
Analysis

Stock Solution -20°C Up to 1 month[1][8]

-80°C Up to 6 months[1][8]

| Thawed Aliquot| 4°C | Up to 2 weeks[7] |

Table 2: Solubility Data
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Solvent Maximum Concentration Notes

DMSO
50 mg/mL (approx. 113
mM)[6][9]

Warming and sonication
may be required.[6][9]

| Water | Insoluble[7] | Not a suitable solvent. |

Experimental Protocols & Workflows
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Objective: To prepare a stable, concentrated stock solution of Chst15-IN-1 for experimental

use.

Materials:

Chst15-IN-1 (solid powder, M.Wt: 442.09 g/mol )[6][9]

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes

Vortex mixer

Water bath or sonicator (optional)

Methodology:

Pre-warming: Allow the vial of solid Chst15-IN-1 to equilibrate to room temperature before

opening to prevent moisture condensation.

Calculation: To prepare a 10 mM solution, weigh out 4.42 mg of Chst15-IN-1 and dissolve it

in 1 mL of DMSO. Adjust volumes as needed based on the amount of solid compound.

Dissolution: Add the calculated volume of DMSO to the vial containing the Chst15-IN-1
powder.
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Mixing: Cap the vial tightly and vortex thoroughly for 1-2 minutes. If the compound does not

fully dissolve, brief warming in a water bath (up to 60°C) or sonication can be applied until

the solution is clear.[6][9]

Aliquoting: Once fully dissolved, dispense the stock solution into smaller, single-use aliquots

in sterile microcentrifuge tubes. This is critical to prevent contamination and degradation from

multiple freeze-thaw cycles.[1][7]

Storage: Immediately store the aliquots at -80°C for long-term storage (up to 6 months) or

-20°C for short-term storage (up to 1 month).[1][8]
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Preparation

Storage

1. Equilibrate
Solid Compound

2. Add DMSO
to Solid

3. Vortex / Sonicate
Until Dissolved

4. Dispense into
Single-Use Aliquots

5. Store at -80°C
(Long-Term) or

-20°C (Short-Term)

 

1. Seed Cells
in Culture Plate

2. Prepare Working Solutions
(Dilute Stock in Medium)

3. Treat Cells with
Chst15-IN-1 & Vehicle

4. Incubate for
Specified Duration

5. Harvest Cells/Supernatant
for Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

